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Compound of Interest

Compound Name: Ethyl 3-methyl-3-phenylglycidate

Cat. No.: B1196324

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-methyl-3-phenylglycidate, often referred to as "strawberry aldehyde," is a synthetic
compound widely utilized in the flavor, fragrance, and pharmaceutical industries. Its
characteristic sweet, fruity aroma makes it a key component in many consumer products. In
pharmaceutical research, it can serve as an intermediate in the synthesis of more complex
molecules. A thorough understanding of its solubility in common solvents is crucial for its
effective application in formulation, synthesis, and quality control.

This technical guide provides a comprehensive overview of the solubility of Ethyl 3-methyl-3-
phenylglycidate, presenting available data in a structured format, detailing experimental
protocols for solubility determination, and visualizing the experimental workflow.

Physicochemical Properties

A brief summary of the key physicochemical properties of Ethyl 3-methyl-3-phenylglycidate is
presented in the table below.
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Property Value

Molecular Formula C12H1403

Molecular Weight 206.24 g/mol

Appearance Colorless to pale yellow liquid

Odor Strong, sweet, fruity, strawberry-like
Boiling Point 272-275 °C

Density Approximately 1.087 g/mL at 25 °C

Solubility Data

Precise quantitative solubility data for Ethyl 3-methyl-3-phenylglycidate in a wide range of

organic solvents is not extensively documented in publicly available literature. However, based

on various sources, a qualitative and semi-quantitative understanding of its solubility has been

established.

Qualitative Solubility

The following table summarizes the qualitative solubility of Ethyl 3-methyl-3-phenylglycidate

in various common solvents.

Solvent Solubility
Water Insoluble[1][2]
Glycerol Insoluble[1]
Most Organic Solvents Soluble

Fixed Oils Soluble[1][2][3]
Propylene Glycol Soluble[1][2][3]
Diethyl Phthalate Miscible
Ethanol Soluble[1]
Ether Soluble
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Semi-Quantitative Solubility in Ethanol-Water Mixtures

Some sources provide information on the solubility of Ethyl 3-methyl-3-phenylglycidate in
agueous ethanol solutions. This data is presented below, indicating the volume of the solvent
required to dissolve one volume of the compound.

Solvent (Ethanol Concentration) Volume Ratio (Solute:Solvent)
60% Ethanol 1:3[1]

70% Ethanol 1:3 and more[2][4]

80% Ethanol 1:2[2][4]

Experimental Protocol for Solubility Determination
(Shake-Flask Method)

The following is a generalized experimental protocol for determining the equilibrium solubility of
Ethyl 3-methyl-3-phenylglycidate in a given solvent, based on the widely accepted shake-
flask method.

4.1. Principle

An excess amount of the solute (Ethyl 3-methyl-3-phenylglycidate) is added to the solvent of
interest. The mixture is agitated at a constant temperature until equilibrium is reached, at which
point the concentration of the dissolved solute in the supernatant is determined analytically.

4.2. Materials and Equipment

Ethyl 3-methyl-3-phenylglycidate (high purity)

Solvent of interest (analytical grade)

Glass vials or flasks with airtight seals

Constant temperature shaker or water bath

Centrifuge
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Syringes and filters (e.g., 0.45 um PTFE)
Analytical balance

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system
with a suitable detector

Volumetric flasks and pipettes

4.3. Procedure

Preparation: Add an excess amount of Ethyl 3-methyl-3-phenylglycidate to a series of
glass vials. The excess solid should be clearly visible.

Solvent Addition: Add a known volume of the desired solvent to each vial.

Equilibration: Seal the vials and place them in a constant temperature shaker or water bath
set to the desired temperature (e.g., 25 °C). Agitate the samples for a predetermined period
(e.g., 24-72 hours) to ensure equilibrium is reached. Preliminary experiments may be
needed to determine the time required to reach equilibrium.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant
temperature to allow the undissolved solid to settle. Centrifugation at the same temperature
can be used to facilitate phase separation.

Sampling: Carefully withdraw an aliquot of the clear supernatant using a syringe.
Immediately filter the aliquot through a solvent-compatible filter to remove any remaining
solid particles.

Dilution: Accurately dilute the filtered supernatant with a suitable solvent to a concentration
within the calibrated range of the analytical instrument.

Quantification: Analyze the diluted samples using a validated HPLC or GC method to
determine the concentration of Ethyl 3-methyl-3-phenylglycidate.

Data Analysis: Calculate the solubility from the measured concentration and the dilution
factor. The experiment should be performed in triplicate to ensure reproducibility.
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Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the shake-flask method for determining the
solubility of Ethyl 3-methyl-3-phenylglycidate.

Preparation

Weigh excess Ethyl 3-methyl-3-phenylglycidate

Add known volume of solvent

Seal and agitate at constant temperature

Allow solid to settle (or centrifuge)

Withdraw and filter supernatant

:

Dilute sample

:

Quantify using HPLC/GC

Reiult
Calculate solubility
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Caption: Workflow for Solubility Determination using the Shake-Flask Method.

Conclusion

While extensive quantitative solubility data for Ethyl 3-methyl-3-phenylglycidate remains to
be published, this guide provides a consolidated overview of the available qualitative and semi-
guantitative information. The compound exhibits good solubility in most organic solvents and
limited solubility in water, which is typical for an ester of its molecular weight and structure. For
applications requiring precise solubility values, the detailed experimental protocol for the
shake-flask method provides a reliable framework for in-house determination. This information
is essential for professionals in the flavor, fragrance, and pharmaceutical industries to
effectively formulate and utilize Ethyl 3-methyl-3-phenylglycidate in their respective
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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